molecular formula C18H25N3O4 B3926970 1-(4-ethoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione

1-(4-ethoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione

Cat. No. B3926970
M. Wt: 347.4 g/mol
InChI Key: FWWQGWBQSHLKQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-ethoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione, also known as EMD 281014, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of ionotropic glutamate receptor that plays a crucial role in synaptic plasticity and learning and memory processes in the brain.

Scientific Research Applications

1-(4-ethoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione 281014 has been extensively studied for its potential applications in scientific research. One of the main areas of research has been its use as a tool to study the role of the NMDA receptor in various physiological and pathological processes. This compound 281014 has been used to investigate the involvement of the NMDA receptor in synaptic plasticity, learning and memory, pain perception, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound 281014 has been used in animal models to study the effects of NMDA receptor antagonism on behavior, cognition, and neuronal activity.

Mechanism of Action

1-(4-ethoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione 281014 acts as a competitive antagonist of the NMDA receptor, binding to the receptor's glycine site and preventing the binding of glycine, which is required for the activation of the receptor. This results in a decrease in the activity of the NMDA receptor and a reduction in the influx of calcium ions into the neuron, which is known to play a critical role in synaptic plasticity and learning and memory processes.
Biochemical and Physiological Effects
This compound 281014 has been shown to have a range of biochemical and physiological effects. In animal models, this compound 281014 has been shown to reduce pain perception, decrease seizure activity, and improve cognitive function. Additionally, this compound 281014 has been shown to have neuroprotective effects, reducing neuronal damage and cell death in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(4-ethoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione 281014 has several advantages for use in lab experiments. It is a highly potent and selective antagonist of the NMDA receptor, making it a useful tool for studying the role of the receptor in various physiological and pathological processes. Additionally, this compound 281014 has been optimized for high yields and purity, making it suitable for use in biochemical and pharmacological assays.
However, there are also some limitations to the use of this compound 281014 in lab experiments. One of the main limitations is that it is a synthetic compound, which may limit its relevance to natural systems. Additionally, the effects of this compound 281014 may vary depending on the experimental conditions, such as the dose and route of administration.

Future Directions

There are several future directions for research on 1-(4-ethoxyphenyl)-3-{[2-(4-morpholinyl)ethyl]amino}-2,5-pyrrolidinedione 281014. One area of research is the development of more potent and selective NMDA receptor antagonists, which may have improved therapeutic potential for the treatment of neurodegenerative diseases and other disorders. Additionally, research on the effects of NMDA receptor antagonism on synaptic plasticity and learning and memory processes may provide insights into the underlying mechanisms of these processes and lead to the development of new treatments for cognitive disorders. Finally, research on the effects of this compound 281014 on neuronal activity and behavior may provide new insights into the role of the NMDA receptor in these processes and lead to the development of new treatments for neurological disorders.

properties

IUPAC Name

1-(4-ethoxyphenyl)-3-(2-morpholin-4-ylethylamino)pyrrolidine-2,5-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H25N3O4/c1-2-25-15-5-3-14(4-6-15)21-17(22)13-16(18(21)23)19-7-8-20-9-11-24-12-10-20/h3-6,16,19H,2,7-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FWWQGWBQSHLKQX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCCN3CCOCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H25N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.